ethyl 1-[4-(diphenylamino)-6-(1H-pyrrol-1-yl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Molecular Formula: C25H22N8O2
• Molecular Weight: 466.5 g/mol
• IUPAC Name: ethyl 5-methyl-1-[4-(N-phenylanilino)-6-pyrrol-1-yl-1,3,5-triazin-2-yl]triazole-4-carboxylate
• InChI: InChI=1S/C25H22N8O2/c1-3-35-22(34)21-18(2)33(30-29-21)25-27-23(31-16-10-11-17-31)26-24(28-25)32(19-12-6-4-7-13-19)20-14-8-5-9-15-20/h4-17H,3H2,1-2H3
• InChI Key: JKJZTWBQYHGFOF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=N1)C2=NC(=NC(=N2)N3C=CC=C3)N(C4=CC=CC=C4)C5=CC=CC=C5)C

Description

Ethyl 1-[4-(diphenylamino)-6-(1H-pyrrol-1-yl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate is a complex organic compound with a molecular formula of C25H22N8O2 and an average mass of 466.495 Da . This compound is notable for its unique structure, which includes a triazole ring, a triazine ring, and a diphenylamino group, making it a subject of interest in various fields of scientific research.

Preparation Methods

The synthesis of ethyl 1-[4-(diphenylamino)-6-(1H-pyrrol-1-yl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate typically involves multi-step organic reactionsThe reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high yield and purity . Industrial production methods may involve scaling up these reactions using continuous flow reactors to maintain consistency and efficiency.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under specific conditions. Common reagents used in these reactions include acids, bases, and organometallic compounds.

Scientific Research Applications

Ethyl 1-[4-(diphenylamino)-6-(1H-pyrrol-1-yl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a component in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of ethyl 1-[4-(diphenylamino)-6-(1H-pyrrol-1-yl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

When compared to similar compounds, ethyl 1-[4-(diphenylamino)-6-(1H-pyrrol-1-yl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate stands out due to its unique combination of functional groups and rings. Similar compounds include:

• Ethyl 1-[4-(diphenylamino)-6-(1-pyrrolidinyl)-1,3,5-triazin-2-yl]-5-methyl-1H-1,2,3-triazole-4-carboxylate
• Other triazole and triazine derivatives with varying substituents These compounds share some structural similarities but differ in their specific functional groups and biological activities, highlighting the uniqueness of this compound.